Cas no 1046858-60-9 (4-(4-Chloro-2-methylphenyl)-6-ethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-2-amine)

• Product Name: 4-(4-Chloro-2-methylphenyl)-6-ethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-2-amine
• CAS No: 1046858-60-9
• MF: C₁₅H₁₇ClN₄
• MW: 288.775281667709
• CID: 1095037
• PubChem ID: 59275843
• Update Time: 2025-11-02

4-(4-Chloro-2-methylphenyl)-6-ethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chloro-2-methylphenyl)-6-ethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-2-amine
• 4-(4-chloro-2-methylphenyl)-6-ethyl-5,7-dihydropyrrolo[3,4-d]pyrimidin-2-amine
• 1046858-60-9
• SCHEMBL1425751

• Inchi： 1S/C15H17ClN4/c1-3-20-7-12-13(8-20)18-15(17)19-14(12)11-5-4-10(16)6-9(11)2/h4-6H,3,7-8H2,1-2H3,(H2,17,18,19)
• InChI Key： YRLDEWJQXHBQCP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C1C2=C(CN(CC)C2)N=C(N)N=1

Computed Properties

• Exact Mass: 288.1141743g/mol
• Monoisotopic Mass: 288.1141743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55Ų

Additional information on 4-(4-Chloro-2-methylphenyl)-6-ethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-2-amine

Comprehensive Guide to 4-(4-Chloro-2-methylphenyl)-6-ethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-2-amine (CAS No. 1046858-60-9)

4-(4-Chloro-2-methylphenyl)-6-ethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-2-amine (CAS No. 1046858-60-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrrolopyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery and material science.

The molecular structure of 4-(4-Chloro-2-methylphenyl)-6-ethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-2-amine features a unique fusion of pyrrolo and pyrimidine rings, which contributes to its remarkable stability and reactivity. The presence of the 4-chloro-2-methylphenyl moiety at position 4 and the ethyl group at position 6 makes this compound particularly interesting for structure-activity relationship (SAR) studies. These structural features are often explored in modern medicinal chemistry to develop novel therapeutic agents.

Recent trends in pharmaceutical research highlight the growing importance of pyrrolopyrimidine derivatives as kinase inhibitors. Many scientists are investigating whether 4-(4-Chloro-2-methylphenyl)-6-ethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-2-amine could serve as a scaffold for developing new treatments for chronic diseases. The compound's ability to interact with various biological targets while maintaining favorable pharmacokinetic properties makes it a promising candidate for further development.

In the field of agrochemicals, pyrrolopyrimidine-based compounds have shown potential as eco-friendly alternatives to traditional pesticides. The specific substitution pattern of 4-(4-Chloro-2-methylphenyl)-6-ethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-2-amine may offer advantages in terms of selectivity and environmental persistence. Current research is exploring its potential as a lead compound for next-generation crop protection agents.

The synthesis of 4-(4-Chloro-2-methylphenyl)-6-ethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-2-amine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ catalytic methods and green chemistry principles to optimize the production process. These advancements address the growing demand for sustainable chemical manufacturing in the pharmaceutical industry.

Analytical characterization of CAS No. 1046858-60-9 requires sophisticated techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's structure and purity, which are critical for research and development applications. The availability of high-quality analytical data for this compound facilitates its use in various scientific investigations.

From a commercial perspective, 4-(4-Chloro-2-methylphenyl)-6-ethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-2-amine is primarily supplied to research institutions and pharmaceutical companies engaged in drug discovery programs. The global market for such specialized intermediates is expected to grow significantly, driven by increasing investment in personalized medicine and targeted therapies. Suppliers are focusing on improving scalability and cost-effectiveness to meet this rising demand.

Storage and handling of CAS No. 1046858-60-9 require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture. Proper safety measures, including the use of personal protective equipment, are recommended when working with this chemical, in line with general laboratory safety protocols.

Future research directions for 4-(4-Chloro-2-methylphenyl)-6-ethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-2-amine may include exploring its potential in combination therapies or as part of drug delivery systems. The compound's modular structure allows for various modifications, enabling researchers to fine-tune its properties for specific applications. These developments align with current trends in precision medicine and sustainable chemistry.

For researchers interested in pyrrolopyrimidine chemistry or heterocyclic compound synthesis, 4-(4-Chloro-2-methylphenyl)-6-ethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-2-amine represents an intriguing subject for investigation. Its unique structural features and potential applications make it a valuable addition to the toolkit of medicinal chemists and material scientists alike.